3-cyclopropyl-1-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine

Specification

• Molecular Formula: C12H16ClN3S
• Molecular Weight: 269.79 g/mol
• IUPAC Name: 5-cyclopropyl-2-methyl-N-(thiophen-2-ylmethyl)pyrazol-3-amine;hydrochloride
• Standard InChI: InChI=1S/C12H15N3S.ClH/c1-15-12(7-11(14-15)9-4-5-9)13-8-10-3-2-6-16-10;/h2-3,6-7,9,13H,4-5,8H2,1H3;1H
• Standard InChI Key: YCMRCNSIPOXONP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CC2)NCC3=CC=CS3.Cl

Introduction

3-Cyclopropyl-1-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine is a synthetic organic compound with a molecular weight of 269.79 g/mol and a CAS number of 1856024-73-1. This compound belongs to the pyrazole family, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a cyclopropyl group and a thienylmethyl moiety attached to the pyrazole ring suggests potential applications in pharmaceutical chemistry due to its unique structural features.

Synthesis and Preparation

The synthesis of 3-cyclopropyl-1-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine typically involves the reaction of a pyrazole precursor with a thienylmethyl halide in the presence of a base. The specific conditions and reagents may vary depending on the desired yield and purity.

Biological Activities

Pyrazole derivatives are known for their broad spectrum of biological activities. While specific data on 3-cyclopropyl-1-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine is limited, compounds with similar structures have shown potential as:

• Antimicrobial agents: Pyrazoles have been reported to exhibit antibacterial and antifungal activities.

• Anti-inflammatory agents: Some pyrazole derivatives have demonstrated anti-inflammatory properties.

• Anticancer agents: Pyrazoles have been explored for their anticancer potential due to their ability to inhibit various kinases involved in cancer cell proliferation.

Research Findings and Future Directions

Research on 3-cyclopropyl-1-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine is currently limited, but its structural features suggest potential applications in medicinal chemistry. Future studies should focus on evaluating its biological activities, optimizing its synthesis, and exploring its pharmacokinetic properties.